Azoxymethane
Overview
Description
Synthesis Analysis
Azoxymethane can be formed through simple chemical oxidation of methylamine, either in aqueous solution or methanol, highlighting its potential for generation under specific conditions and its significance as a carcinogen in rodents. The identification of azoxymethane during these processes has been confirmed using methods like high-pressure liquid chromatography and gas chromatography-mass spectrometry, emphasizing the chemical pathways leading to its formation (Fiala, 1980).
Molecular Structure Analysis
The molecular mechanism of azoxy bond formation, crucial in azoxymethane's structure, involves enzymatic and non-enzymatic coupling cascade reactions. This process starts with the oxidation of amine to its nitroso analogue, facilitated by nonheme diiron N-oxygenase AzoC, and progresses through mutual conversion between nitroso group and hydroxylamine, culminating in azoxy bond formation. This mechanism elucidates the biochemical pathways underlying azoxymethane's structure and its implications for high energy density materials (Guo et al., 2019).
Chemical Reactions and Properties
Azoxymethane interacts significantly with intestinal stem cells, reducing crypt epithelial mitosis through a cyclooxygenase-1 (COX-1) dependent mechanism. This interaction demonstrates AOM's ability to induce a prosurvival response in intestinal crypt stem cells, implicating COX-1 in its action mechanism and suggesting potential therapeutic targets for colon cancer (Riehl et al., 2006).
Physical Properties Analysis
The study on azoxymethane's physical properties is less directly documented in available literature, but its physical behavior can be inferred from its synthesis, stability under various conditions, and its interaction with biological tissues. The photolysis of azoxymethane, leading to products like nitrogen, nitrous oxide, methane, and ethane, provides insights into its reactivity and decomposition under light exposure, suggesting aspects of its physical properties (Gowenlock, 1964).
Chemical Properties Analysis
The metabolic transformation of azoxymethane into methylazoxymethanol and further to various products highlights its chemical properties and the role of cytochrome P450IIE1 in its metabolism. These metabolic pathways shed light on AOM's biotransformation and its interactions with biological systems, providing a foundation for understanding its carcinogenic potential and mechanisms of action (Sohn et al., 1991).
Scientific Research Applications
-
Colon Cancer Research
- Field : Cancer Biology & Therapy
- Application : AOM is a common model for colon cancer. It can specifically induce colon cancer similar to the pathogenesis of human sporadic colon cancer .
- Methods : After administration, AOM is metabolised into methylazoxymethanol by CYP2E1, which causes DNA mutations .
- Results : Several signal pathways, including K-ras, Src/PI3K/Akt, β-catenin, TGFβ and p53 play critical roles in its pathogenesis .
-
Chemopreventive Research
- Field : Molecular Biology
- Application : The chemoprotective effects of Onosma mutabilis extract (OME) were investigated in the AOM-induced aberrant crypt foci (ACF) in rats .
- Methods : The in vitro antiproliferative effects of OME were determined on two human tumor cell lines (Caco-2 and HT-29) via MTT assay .
- Results : The antitumor activity of OME against Caco-2 and HT-29 colorectal cancer cells ranged between 22.28–36.55 µg/mL .
-
Colitis-Associated Colorectal Cancer (CRC) Research
- Field : Laboratory Animal Research
- Application : The Azoxymethane/Dextran sulfate sodium (AOM/DSS) model is a widely used, robust initiation-promotion model for chemical induction of colitis-associated CRC in rodents .
- Methods : The dosage of chemicals, treatment regimens and outcome measures vary greatly among studies employing this model .
- Results : This model has been used in the study of the genetic deficiencies of colon cancer and in the prevention and treatment of the disease .
Safety And Hazards
properties
IUPAC Name |
methyl-methylimino-oxidoazanium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6N2O/c1-3-4(2)5/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGAKHGXRMXWHBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=[N+](C)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6N2O | |
Record name | AZOXYMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19844 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3020124, DTXSID70860350 | |
Record name | Azoxymethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3020124 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (Methyl-ONN-azoxy)methane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70860350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
74.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Azoxymethane is a clear oily liquid. (NTP, 1992) | |
Record name | AZOXYMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19844 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
208 °F at 760 mmHg (NTP, 1992) | |
Record name | AZOXYMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19844 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
greater than or equal to 100 mg/mL at 73 °F (NTP, 1992) | |
Record name | AZOXYMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19844 | |
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Density |
0.994 at 72.3 °F (NTP, 1992) - Less dense than water; will float | |
Record name | AZOXYMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19844 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
Azoxymethane | |
CAS RN |
25843-45-2, 54168-20-6 | |
Record name | AZOXYMETHANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19844 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Azoxymethane | |
Source | ChemIDplus | |
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Record name | (E)-Methylazoxymethane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054168206 | |
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Record name | AZOXYMETHANE | |
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Record name | Azoxymethane | |
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Record name | Azoxymethane | |
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Record name | AZOXYMETHANE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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